Cas no 19056-83-8 (Propanedioic acid, [[(3-methylphenyl)amino]methylene]-, diethyl ester)

• Product Name: Propanedioic acid, [[(3-methylphenyl)amino]methylene]-, diethyl ester
• CAS No: 19056-83-8
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 1383603
• Update Time: 2024-08-16

Propanedioic acid, [[(3-methylphenyl)amino]methylene]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [[(3-methylphenyl)amino]methylene]-, diethyl ester
• diethyl 2-{[(3-methylphenyl)amino]methylene}propane-1,3-dioate
• Propanedioic acid, 2-[[(3-methylphenyl)amino]methylene]-, 1,3-diethyl ester

• Inchi： 1S/C15H19NO4/c1-4-19-14(17)13(15(18)20-5-2)10-16-12-8-6-7-11(3)9-12/h6-10,16H,4-5H2,1-3H3
• InChI Key： RSRNSQJGMCGUQB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C/NC1=CC=CC(C)=C1)/C(OCC)=O

Computed Properties

• Exact Mass: 277.131
• Monoisotopic Mass: 277.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Melting Point: 39-40 °C(Solv: ethanol (64-17-5))
• Boiling Point: 349.3±42.0 °C(Predicted)
• pka: -0.65±0.70(Predicted)